Cas no 2734773-62-5 ((3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane)

• Product Name: (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane
• CAS No: 2734773-62-5
• MF: C₉H₁₁FO₂S
• MW: 202.25
• CID: 5080162
• Update Time: 2026-03-01

(3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane

• Inchi： 1S/C9H11FO2S/c1-11-6-12-8-3-7(10)4-9(5-8)13-2/h3-5H,6H2,1-2H3
• InChI Key： QRPNGIBHOIYAFU-UHFFFAOYSA-N
• SMILES： C1(C=C(SC)C=C(F)C=1)OCOC

Additional information on (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane

Introduction to (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane (CAS No. 2734773-62-5)

(3-Fluoro-5-(methoxymethoxy)phenyl(methyl)sulfane) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2734773-62-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular chemistry.

The molecular structure of this compound features a phenyl ring substituted with a fluoro group at the 3-position and two methoxymethoxy groups at the 5-position. This particular arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their role in improving drug efficacy and bioavailability. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to increased potency and reduced side effects. The compound (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane exemplifies this trend, as its structural features make it a promising candidate for further exploration.

Research in medicinal chemistry has highlighted the importance of sulfane-containing compounds in developing novel therapeutic agents. Sulfanes exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The (methyl)sulfane moiety in this compound contributes to its potential therapeutic value by enhancing interactions with biological targets. This has led to investigations into its derivatives as potential lead compounds for drug discovery.

One of the most compelling aspects of (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane is its versatility in synthetic applications. The compound serves as a building block for more complex molecules, allowing chemists to explore diverse structural motifs. Its reactivity profile makes it suitable for various functionalization strategies, enabling the creation of novel derivatives with tailored properties.

Advances in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential pharmacological activity. These simulations have helped researchers optimize its structure for improved binding affinity and selectivity.

The synthesis of (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane involves multi-step organic reactions that require precise control over reaction conditions. Recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating further research and development. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

In conclusion, (3-Fluoro-5-(methoxymethoxy)phenyl)(methyl)sulfane (CAS No. 2734773-62-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.